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Compound of Interest

Compound Name:
Cyclohexylboronic acid MIDA

ester

CAS No.: 1104637-39-9

Cat. No.: B1512836

Get Quote

Executive Summary & Strategic Context
Cyclohexylboronic acid MIDA ester (Cyclohexyl-MIDA) represents a pivotal advancement in

organoboron chemistry, specifically designed to overcome the inherent instability of sp²-

hybridized alkyl boronic acids. Unlike aryl boronic acids, secondary alkyl boronic acids (like

cyclohexyl) are notoriously prone to protodeboronation and oxidation.

This guide provides a definitive characterization profile and comparative analysis for

researchers utilizing this reagent in iterative cross-coupling (ICC) or fragment-based drug

discovery (FBDD).

The "MIDA" Advantage: Mechanistic Insight
The stability of this reagent stems from the N-methyliminodiacetic acid (MIDA) ligand.[1][2][3][4]

Hybridization Switch: The MIDA ligand coordinates to the boron atom via its nitrogen lone

pair, rehybridizing the boron from a reactive, planar sp² state (with a vacant p-orbital) to a

stable, tetrahedral sp³ state.
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The "Cage" Effect: This coordination creates a rigid bicyclic cage that shields the carbon-

boron bond from oxidative degradation and transmetallation until explicitly released.

Comparative Analysis: MIDA vs. Alternatives
The following table objectively compares Cyclohexyl-MIDA against its primary alternatives. This

data supports the selection of MIDA esters for multistep synthesis where intermediate stability

is non-negotiable.

Feature
Cyclohexyl-

MIDA Ester

Cyclohexylboro

nic Acid (Free)

Pinacol Ester

(Pin)

K-

Trifluoroborate

salt

Boron

Hybridization
sp³ (Tetrahedral) sp² (Planar) sp² (Planar) sp³ (Tetrahedral)

Benchtop

Stability

Excellent

(Indefinite)

Poor

(Oxidizes/Dehydr

ates)

Good Excellent

Chromatography

Silica Gel

Compatible

(Elutes easily)

Streaks/Decomp

oses

Stable, but often

"sticky" or stains

poorly

Incompatible

(Requires

reverse phase)

Solubility

Soluble in

organic solvents

(THF, Acetone,

MeCN)

Soluble in

alcohols/bases

Soluble in most

organics

Insoluble in

organics;

requires

H₂O/MeOH

Hydrolysis Rate
Tunable (Slow

Release)
N/A

Very Slow /

Difficult
N/A

Atom Economy

Moderate

(Ligand mass

high)

High Moderate High

Key Insight: The "Killer App" for MIDA boronates is their compatibility with standard silica gel

flash chromatography. Unlike Pinacol esters, which can be difficult to separate from byproducts

or hydrolyze, MIDA esters behave like standard organic molecules during purification.
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1H NMR Characterization Data
The following data is the definitive fingerprint for Cyclohexylboronic acid MIDA ester.

CAS: 1104637-39-9

Formula: C₁₁H₁₈BNO₄

MW: 239.08 g/mol

Standard Conditions
Solvent: Acetone-d₆ (Preferred over CDCl₃ due to solubility and peak separation).

Frequency: 400 MHz or higher.

Peak Assignment Table
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Chemical
Shift (δ
ppm)

Multiplicity Integration

Coupling
Constant (

)

Assignment
Structural
Context

4.16 - 4.20 Doublet (d) 2H 17.0 Hz

MIDA

Backbone (

)

Diastereotopi

c Acetate

3.98 - 4.02 Doublet (d) 2H 17.0 Hz

MIDA

Backbone (

)

Diastereotopi

c Acetate

2.94 Singlet (s) 3H - N-C N-Methyl

Group

1.60 - 1.75 Multiplet (m) 5H -
Cyclohexyl

Ring

Equatorial/Axi

al Protons

1.15 - 1.30 Multiplet (m) 5H -
Cyclohexyl

Ring

Equatorial/Axi

al Protons

0.80 - 0.90 Multiplet (m) 1H -
B-C

(Alpha)

Proton

directly on C-

B bond

Specialist Interpretation
The AB System: The MIDA backbone protons appear as two doublets (an AB quartet

system) rather than a singlet. This confirms the rigid cage structure. If these peaks collapse

into a singlet, it indicates the cage has opened or the boron has hydrolyzed.

Upfield Alpha Proton: The proton on the carbon attached to boron is significantly shielded

(0.80-0.90 ppm) due to the inductive effect of the boronate complex.

Experimental Protocols
Protocol A: Synthesis of Cyclohexyl-MIDA Ester
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Rationale: This method utilizes the Dean-Stark dehydration strategy to drive the condensation

equilibrium.

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped

with a reflux condenser.

Reagents: Combine Cyclohexylboronic acid (1.0 equiv) and N-methyliminodiacetic acid

(MIDA) (1.2 equiv).

Solvent: Add a mixture of DMSO and Toluene (1:10 ratio). The DMSO dissolves the polar

MIDA ligand, while Toluene allows for azeotropic water removal.

Reflux: Heat the mixture to reflux (approx. 115°C) for 12–16 hours. Monitor water collection

in the trap.

Workup:

Concentrate the reaction mixture under reduced pressure to remove toluene.

The residue is typically the MIDA ester.

Purification: Dissolve in a minimum amount of Acetone and precipitate by slowly adding

Diethyl Ether or water. Alternatively, purify via flash chromatography (EtOAc/Acetone

gradient).

Protocol B: "Slow Release" Cross-Coupling
Rationale: sp³ MIDA boronates do not transmetallate.[1] They must be hydrolyzed in situ to the

active sp² boronic acid. This slow release maintains a low concentration of the unstable boronic

acid, minimizing decomposition.

Reagents: Aryl Bromide (1.0 equiv), Cyclohexyl-MIDA (1.2 equiv), Pd(OAc)₂ (0.05 equiv),

SPhos (0.1 equiv).

Base/Hydrolysis Agent: K₃PO₄ (3.0 equiv).

Solvent: Dioxane : Water (10:1). Water is critical for hydrolysis.
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Reaction: Heat to 60°C.

Mechanism:[1][5][6] The base/water slowly hydrolyzes the MIDA cage. The liberated

cyclohexylboronic acid immediately enters the catalytic cycle.

Visualizations of Workflows
Diagram 1: Synthesis and Structure
This diagram illustrates the condensation pathway forming the rigid sp³ cage.

Cyclohexylboronic Acid
(sp2, Unstable)

Dehydration
(Dean-Stark / -2 H2O)

MIDA Ligand
(N-methyliminodiacetic acid)

Cyclohexyl-MIDA Ester
(sp3, Stable Cage)

  Formation of B-N bond  

Click to download full resolution via product page

Caption: Condensation of unstable boronic acid with MIDA ligand to form the stable sp³

boronate ester.

Diagram 2: The "Slow Release" Cross-Coupling Cycle
This diagram details the in situ activation mechanism required for Suzuki-Miyaura coupling.
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Why it works: Kinetic Control
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(aq. K3PO4 / H2O)
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Free Boronic Acid
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Pd Catalytic Cycle
(Transmetallation)

  Fast Reaction  
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Click to download full resolution via product page

Caption: The Slow Release strategy prevents accumulation and decomposition of the unstable

free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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